Cas no 1805138-91-3 (4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide)

4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide is a specialized heterocyclic sulfonamide compound featuring a difluoromethyl substituent and a hydroxyl group on its pyridine core. This structure imparts unique reactivity and potential utility in agrochemical and pharmaceutical applications, particularly as a key intermediate or active moiety in herbicidal or medicinal formulations. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, while the sulfonamide functionality offers versatility for further derivatization. Its balanced hydrophilicity and lipophilicity make it suitable for formulation optimization. The compound's well-defined synthetic pathway ensures consistent purity, supporting its use in research and industrial-scale production.
4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide structure
1805138-91-3 structure
Product Name:4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide
CAS No:1805138-91-3
MF:C6H7F2N3O3S
MW:239.19988656044
CID:4915775
Update Time:2025-06-20

4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide
    • Inchi: 1S/C6H7F2N3O3S/c7-5(8)4-2(9)1-3(12)11-6(4)15(10,13)14/h1,5H,(H3,9,11,12)(H2,10,13,14)
    • InChI Key: JGKNUXPAERWRFP-UHFFFAOYSA-N
    • SMILES: S(C1=C(C(F)F)C(=CC(N1)=O)N)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 461
  • XLogP3: -1.8
  • Topological Polar Surface Area: 124

4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024006459-500mg
4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide
1805138-91-3 97%
500mg
$1,038.80 2022-04-01
Alichem
A024006459-1g
4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide
1805138-91-3 97%
1g
$1,713.60 2022-04-01

Additional information on 4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide

Professional Introduction to 4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide (CAS No. 1805138-91-3)

4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1805138-91-3, belongs to a class of heterocyclic sulfonamides that exhibit promising biological activities. The structural features of this molecule, particularly the presence of multiple functional groups such as amino, difluoromethyl, and hydroxypyridine, make it a versatile scaffold for designing novel therapeutic agents.

The compound's< strong>naming convention clearly highlights its chemical composition and functional attributes. The suffix "-sulfonamide" indicates the presence of a sulfonamide group, which is a well-known pharmacophore in medicinal chemistry. Sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a difluoromethyl group in the molecule enhances its metabolic stability and binding affinity to biological targets, making it an attractive candidate for drug development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been particularly prominent due to their role in regulating critical cellular processes. The< strong>4-amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide structure exhibits potential inhibitory activity against several kinases, including those involved in cancer progression and inflammatory diseases. Preliminary in vitro studies have demonstrated its ability to disrupt kinase-mediated signaling cascades, suggesting its therapeutic potential.

The< strong>hydroxypyridine moiety in the molecule contributes to its binding interactions with biological targets by forming hydrogen bonds and participating in hydrophobic interactions. This feature is particularly important for designing molecules that can selectively interact with specific protein domains or enzymes. The< strong>difluoromethyl group further enhances the compound's pharmacokinetic properties by improving its lipophilicity and reducing susceptibility to metabolic degradation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of sulfonamide-based compounds. These tools have enabled researchers to predict the binding affinity and selectivity of potential drug candidates with high accuracy. The< strong>4-amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide has been subjected to virtual screening and docking studies to identify its optimal binding mode with target proteins. Such computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods.

The synthesis of< strong>4-amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only ensure high yields but also minimize unwanted side products, making the process scalable for industrial production.

In conclusion, 4-Amino-3-(difluoromethyl)-6-hydroxypyridine-2-sulfonamide (CAS No. 1805138-91-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its< strong>naming convention clearly communicates its chemical composition, while its functional groups provide multiple interaction points with biological targets. With ongoing research focused on optimizing its pharmacological properties, this compound holds great promise for the development of novel therapeutic agents targeting various diseases.

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